Cas no 2960-37-4 (Phosphinous amide,N-(diphenylphosphino)-P,P-diphenyl-)

• Product Name: Phosphinous amide,N-(diphenylphosphino)-P,P-diphenyl-
• CAS No: 2960-37-4
• MF: C₂₄H₂₁NP₂
• MW: 385.377767324448
• CID: 240564
• PubChem ID: 621811
• Update Time: 2025-10-30

Phosphinous amide,N-(diphenylphosphino)-P,P-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Phosphinous amide,N-(diphenylphosphino)-P,P-diphenyl-
• [(diphenylphosphanylamino)-phenylphosphanyl]benzene
• DPPA
• N,N-Bis(diphenylphosphino)amine
• AKOS030621908
• AVYXASMIUOIQII-UHFFFAOYSA-N
• 2960-37-4
• bis(diphenylphosphino)amine
• Phosphinous amide, N-(diphenylphosphino)-P,P-diphenyl-
• DTXSID10347453
• GEO-04010
• SY074750
• CS-0086733
• [(diphenylphosphanylamino)-phenyl-phosphanyl]benzene
• E79062
• MFCD00233855
• SCHEMBL321882
• N-(Diphenylphosphino)-p,p-diphenylphosphinous amide #
• bis(diphenylphosphanyl)amine

• MDL： MFCD00233855
• Inchi： 1S/C24H21NP2/c1-5-13-21(14-6-1)26(22-15-7-2-8-16-22)25-27(23-17-9-3-10-18-23)24-19-11-4-12-20-24/h1-20,25H
• InChI Key： AVYXASMIUOIQII-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)NP(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 385.11500
• Monoisotopic Mass: 385.11492367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.8
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 143-145°C
• PSA: 39.21000
• LogP: 5.06270
• Solubility: Not available

Phosphinous amide,N-(diphenylphosphino)-P,P-diphenyl- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Additional information on Phosphinous amide,N-(diphenylphosphino)-P,P-diphenyl-

Recent Advances in Phosphinous Amide (N-(diphenylphosphino)-P,P-diphenyl-) and Its Applications in Chemical Biology and Medicine

Phosphinous amide, specifically N-(diphenylphosphino)-P,P-diphenyl- (CAS: 2960-37-4), has garnered significant attention in recent years due to its versatile applications in chemical biology and medicinal chemistry. This compound, characterized by its unique phosphorus-nitrogen bond, serves as a crucial intermediate in the synthesis of various organophosphorus compounds. Recent studies have highlighted its role in catalysis, drug discovery, and material science, making it a focal point for researchers aiming to develop novel therapeutic agents and advanced materials.

One of the most notable advancements involves the use of N-(diphenylphosphino)-P,P-diphenyl- as a ligand in transition metal-catalyzed reactions. A 2023 study published in the Journal of the American Chemical Society demonstrated its efficacy in facilitating cross-coupling reactions, which are pivotal in the synthesis of complex organic molecules. The study revealed that the phosphinous amide ligand enhances reaction yields and selectivity, particularly in the formation of carbon-carbon and carbon-heteroatom bonds. These findings underscore its potential in streamlining the production of pharmaceuticals and agrochemicals.

In the realm of drug discovery, N-(diphenylphosphino)-P,P-diphenyl- has been explored as a building block for the development of kinase inhibitors. Kinases are key targets in cancer therapy, and the ability to modulate their activity with high specificity is critical. A recent preprint on bioRxiv detailed the synthesis of a series of kinase inhibitors incorporating the phosphinous amide moiety. Preliminary results indicated improved binding affinity and reduced off-target effects compared to traditional inhibitors, suggesting a promising avenue for next-generation anticancer drugs.

Beyond its applications in catalysis and drug development, this compound has also been investigated for its potential in material science. Researchers at the Massachusetts Institute of Technology (MIT) reported the incorporation of N-(diphenylphosphino)-P,P-diphenyl- into polymeric matrices to create materials with enhanced thermal stability and mechanical properties. These materials could find applications in high-performance coatings and biomedical devices, further expanding the utility of phosphinous amides.

Despite these advancements, challenges remain in the large-scale synthesis and purification of N-(diphenylphosphino)-P,P-diphenyl-. A 2022 review in Chemical Reviews highlighted the need for more sustainable and cost-effective synthetic routes to meet industrial demands. Recent efforts have focused on green chemistry approaches, such as solvent-free reactions and catalytic recycling, to address these limitations.

In conclusion, the phosphinous amide derivative N-(diphenylphosphino)-P,P-diphenyl- (CAS: 2960-37-4) continues to be a molecule of great interest in chemical biology and medicine. Its diverse applications, from catalysis to drug discovery and material science, underscore its versatility and potential for future innovations. Ongoing research aims to overcome synthetic challenges and unlock new functionalities, paving the way for groundbreaking developments in the field.